Cas no 3602-99-1 (4(3H)-Pyrimidinone,6-hydroxy-5-(methylamino)-)

• Product Name: 4(3H)-Pyrimidinone,6-hydroxy-5-(methylamino)-
• CAS No: 3602-99-1
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 296048
• PubChem ID: 73011333
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,6-hydroxy-5-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-hydroxy-5-(methylamino)-
• 4,6-Pyrimidinediol,5-(methylamino)- (6CI,7CI,8CI)
• 4-hydroxy-5-(methylamino)-1H-pyrimidin-6-one
• 5-(methylamino)pyrimidine-4,6-diol
• 3602-99-1
• AKOS027405840

• Inchi： 1S/C5H7N3O2/c1-6-3-4(9)7-2-8-5(3)10/h2,6H,1H3,(H2,7,8,9,10)
• InChI Key： UORHMPSEQMRAFH-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC=N1)=O)NC

Computed Properties

• Exact Mass: 141.05391
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• PSA: 73.72